Cas no 1231950-82-5 (3,5,6,7-tetrahydro-2-(1-methylethyl)-4H-Benzimidazol-4-one)

• Product Name: 3,5,6,7-tetrahydro-2-(1-methylethyl)-4H-Benzimidazol-4-one
• CAS No: 1231950-82-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1102549
• PubChem ID: 58460178
• Update Time: 2025-04-20

3,5,6,7-tetrahydro-2-(1-methylethyl)-4H-Benzimidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-tetrahydro-2-(1-methylethyl)-4H-Benzimidazol-4-one
• 2-Isopropyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one
• 2-Isopropyl-3,5,6,7-tetrahydrobenzimidazol-4-one
• CS-0143141
• 2-propan-2-yl-1,5,6,7-tetrahydrobenzimidazol-4-one
• ZKGKTFFWNPXKKX-UHFFFAOYSA-N
• 2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-one
• 2-Isopropyl-3,5,6,7-tetrahydro-4H-benzo[d]imidazol-4-one
• 2-(1-methylethyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one
• SCHEMBL2502652
• AKOS017343111
• SCHEMBL12199392
• 2-Isopropyl-5,6-dihydro-1H-benzo[d]imidazol-7(4H)-one
• 1231950-82-5

• Inchi： 1S/C10H14N2O/c1-6(2)10-11-7-4-3-5-8(13)9(7)12-10/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： ZKGKTFFWNPXKKX-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1N=C(C(C)C)N2

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų